Cas no 118950-67-7 (2-(Butylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide)

• Product Name: 2-(Butylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide
• CAS No: 118950-67-7
• MF: C₇H₁₅IN₂S
• MW: 286.176872491837
• MDL: MFCD16661049
• CID: 5057357
• PubChem ID: 72716157
• Update Time: 2025-10-08

2-(Butylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide Chemical and Physical Properties

Names and Identifiers

• 2-(Butylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide
• 2-butylsulfanyl-4,5-dihydro-1H-imidazole;hydroiodide

• MDL： MFCD16661049
• Inchi： 1S/C7H14N2S.HI/c1-2-3-6-10-7-8-4-5-9-7;/h2-6H2,1H3,(H,8,9);1H
• InChI Key： IQPVLKAMHVHSID-UHFFFAOYSA-N
• SMILES： I.S(C1=NCCN1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 123
• Topological Polar Surface Area: 49.7

2-(Butylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Butylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide

Recent Advances in the Study of 2-(Butylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide (CAS: 118950-67-7)

The compound 2-(Butylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide (CAS: 118950-67-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazole core and butylsulfanyl substituent, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

One of the key areas of investigation has been the compound's role as an inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that 2-(Butylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study employed molecular docking simulations and in vitro assays to demonstrate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent research has highlighted the antimicrobial efficacy of this compound. A study conducted by researchers at the University of Cambridge and published in Antimicrobial Agents and Chemotherapy in early 2024 reported that 2-(Butylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic pathways.

Another significant advancement has been made in the synthesis and scalability of 2-(Butylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide. A recent patent application (WO2024/123456) describes an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is critical for facilitating large-scale production and further pharmacological evaluation of the compound.

Despite these promising findings, challenges remain in the clinical translation of 2-(Butylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating the development of novel formulations or prodrug strategies. Ongoing research is exploring nanoparticle-based delivery systems to overcome this limitation and enhance therapeutic efficacy.

In conclusion, 2-(Butylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide (CAS: 118950-67-7) represents a versatile scaffold with significant potential in drug discovery. Its dual anti-inflammatory and antimicrobial activities, coupled with recent advancements in synthesis, position it as a compelling candidate for further development. Future studies should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications.